Cas no 7774-60-9 (Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester)
7774-60-9 structure
Product Name:Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
CAS No:7774-60-9
MF:C13H18O2
MW:206.280824184418
CID:571581
Update Time:2025-04-19
Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
- 1-methyl-1-phenylethyl isobutyrate
- 2-phenylpropan-2-yl 2-methylpropanoate
- 1-Methyl-1-phenylethyl 2-methylpropanoate
- 2-Phenylpropan-2-yl isobutyrate
- alpha,alpha-Dimethylbenzyl 2-methylpropanoate
- alpha,alpha-Dimethylbenzyl isobutyrate
- FEMA No. 2388
- Isobutyric acid, alpha,alpha-dimethylbenzyl ester
- Phenyl dimethyl carbinyl isobutyrate
-
- Inchi: 1S/C13H18O2/c1-10(2)12(14)15-13(3,4)11-8-6-5-7-9-11/h5-10H,1-4H3
- InChI Key: LQOHUFIIIKBPQC-UHFFFAOYSA-N
- SMILES: CC(C(OC(C1C=CC=CC=1)(C)C)=O)C
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.985
- Boiling Point: 260.216°C at 760 mmHg
- Flash Point: 93.23°C
- Refractive Index: 1.487
- PSA: 26.3
- FEMA: 2388 | ALPHA,ALPHA-DIMETHYLBENZYL ISOBUTYRATE
Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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